Cas no 28302-36-5 (Sodium copper chlorophyllin B)

• Product Name: Sodium copper chlorophyllin B
• CAS No: 28302-36-5
• CID: 53310
• PubChem ID: 87575796

Sodium copper chlorophyllin B Properties

Names and Identifiers

• Sodium copper chlorophyllin
• Trisodium (SP-4-2)-[(7S,8S)-3-carboxy-5-(carboxymethyl)-13-ethenyl-18-ethyl-17-formyl-7,8-dihydro-2,8,12-trimethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-cuprate(3-)
• SODIUM COPPER CHLOROPHYLL
• Sodium copper chlorophyllin B
• SODIUM CHLOROPHYLLIN
• [sp-4-2-(2s-trans)]-sodiu
• Cuprate(3-),[(7S,8S)-3-carboxy-5-(carboxyMethyl)-13-ethenyl-18-ethyl-17-forMyl-7,8-dihydro-2,8,12-triMethyl-21H,23H-porphine-7-propanoato(5-)-kN21,kN22,kN23,kN24]-, sodiuM (1:3), (SP-4-2)-
• CHLOROPHYLLIN WATER SOLUBLE
• CHLOROPHYLLIN SODIUM-COPPER SALT
• CHLOROPHYLLIN-COPPER COMPLEX FOOD DYE E 141
• CHLOROPHYLLIN COPPER COMPLEX, SODIUM SALT

• MDL： MFCD00012149
• InChIKey： KOIYYQRPLLKJHI-UHFFFAOYSA-I
• Inchi： 1S/C34H34N4O7.Cu.Na/c1-6-18-15(3)23-11-24-16(4)20(8-9-29(40)41)32(37-24)21(10-30(42)43)33-31(34(44)45)17(5)25(38-33)12-27-19(7-2)22(14-39)28(36-27)13-26(18)35-23;;/h6,11-14,16,20H,1,7-10H2,2-5H3,(H5,35,36,37,38,39,40,41,42,43,44,45);;/q;+2;+1/p-5
• SMILES： C(C1C2C(C(C)C3=CC4=C(C)C(C=C)=C5C=C6C(C=O)=C(CC)C7C=C8C(C)=C(C(=O)[O-])C=1[N-]8[Cu+2]([N-]54)(N6=7)N=23)CCC(=O)[O-])C(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 668.13300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 668.133225
• Heavy Atom Count: 48
• Complexity: 1750
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 182

Experimental Properties

• LogP: -1.84310
• PSA: 187.96000
• Boiling Point: 790°Cat760mmHg
• Flash Point: 431.6°C
• Solubility: 水：10 mg/mL (13.55 mM)；DMSO：6.67 mg/mL (9.04 mM)
• Color/Form: Not determined
• Solubility: Not determined

Sodium copper chlorophyllin B Security Information

• RTECS：GS2168866
• WGK Germany：2
• Safety Instruction： S22; S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Sodium copper chlorophyllin B Customs Data

• HS CODE：3203.00.8000